Cas no 2137551-10-9 (5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid)

• Product Name: 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid
• CAS No: 2137551-10-9
• MF: C₁₀H₈BrN₃O₄S
• MW: 346.15721988678
• CID: 6090651
• PubChem ID: 165480173
• Update Time: 2025-06-14

5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid
• 2137551-10-9
• EN300-1114973

• Inchi： 1S/C10H8BrN3O4S/c1-19(17,18)7-4-13-14(5-7)9-8(10(15)16)2-6(11)3-12-9/h2-5H,1H3,(H,15,16)
• InChI Key： QWHOIEPVBLCWBR-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(=O)O)=C1)N1C=C(C=N1)S(C)(=O)=O

Computed Properties

• Exact Mass: 344.94189g/mol
• Monoisotopic Mass: 344.94189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 111Ų

Additional information on 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid

Comprehensive Overview of 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid (CAS No. 2137551-10-9)

The compound 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid (CAS No. 2137551-10-9) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique pyridine and pyrazole core structures, is often explored for its potential applications in drug discovery and development. The presence of a bromine substituent and a methanesulfonyl group enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry.

In recent years, the demand for heterocyclic compounds like 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid has surged due to their versatility in designing small-molecule inhibitors and biologically active agents. Researchers are particularly interested in its potential role in targeting enzyme pathways and protein-protein interactions, which are critical in treating various diseases. The compound's carboxylic acid functionality further allows for derivatization, enabling the creation of novel analogs with improved pharmacokinetic properties.

The synthesis of 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid typically involves multi-step organic reactions, including cross-coupling and functional group transformations. Its CAS No. 2137551-10-9 serves as a unique identifier in chemical databases, facilitating easy retrieval for researchers. The compound's molecular weight and solubility profiles are often discussed in the context of optimizing drug formulations, a topic of high relevance in preclinical studies.

From an industrial perspective, 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid is frequently mentioned in patents related to kinase inhibitors and anti-inflammatory agents. This aligns with the growing interest in personalized medicine and targeted therapies, which dominate current healthcare trends. The compound's structural motif is also being investigated for its potential in cancer research, a field that continues to attract substantial funding and public attention.

In the realm of computational chemistry, 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid is often subjected to molecular docking studies to predict its binding affinity with various biological targets. Such analyses are crucial for accelerating the drug discovery pipeline and reducing costs associated with high-throughput screening. The compound's electrophilic and nucleophilic sites further make it a candidate for click chemistry applications, a technique widely adopted in bioconjugation.

Environmental and green chemistry considerations are also relevant when discussing 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid. Researchers are increasingly focused on developing sustainable synthesis routes to minimize waste and energy consumption. This aligns with global initiatives promoting eco-friendly manufacturing practices, a topic frequently searched by stakeholders in the chemical industry.

In summary, 5-bromo-2-(4-methanesulfonyl-1H-pyrazol-1-yl)pyridine-3-carboxylic acid (CAS No. 2137551-10-9) represents a compelling case study in modern chemical research. Its multifaceted applications, from medicinal chemistry to material science, underscore its importance in advancing scientific knowledge and technological innovation. As the scientific community continues to explore its potential, this compound is poised to remain a subject of intense study and discussion.